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Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 7-(Bromomethyl)pentadecane

Cat. No.: B1342180

An In-Depth Technical Guide to the Safe Handling of 7-(Bromomethyl)pentadecane for
Research and Development

Introduction

7-(Bromomethyl)pentadecane (CAS No. 52997-43-0), also known by synonyms such as 1-
Bromo-2-hexyldecane, is a long-chain alkyl halide that serves as a critical reactive intermediate
in advanced organic synthesis.[1] Its molecular structure, featuring a C16 branched alkyl chain
with a reactive bromomethyl group, makes it a valuable building block for introducing specific
steric or solubility properties into target molecules. This compound finds utility in the
development of novel pharmaceuticals, advanced materials, and agrochemicals where precise
molecular architecture is paramount.[2]

As a secondary alkyl bromide, 7-(Bromomethyl)pentadecane exhibits significant reactivity,
primarily in nucleophilic substitution and elimination reactions.[2][3] This reactivity, while
essential for its synthetic applications, also underpins its potential hazards. This guide,
intended for researchers, scientists, and drug development professionals, provides a
comprehensive framework for the safe handling, use, and disposal of this compound.
Adherence to these protocols is a self-validating system for ensuring laboratory safety,
experimental integrity, and regulatory compliance.

Section 1: Compound Profile and Hazard
Identification
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A foundational understanding of the compound's properties and inherent hazards is the first
step in a robust safety protocol.

Physicochemical Properties

The physical characteristics of 7-(Bromomethyl)pentadecane influence its behavior in a
laboratory setting, from storage to reaction conditions.

Property Value Source(s)
CAS Number 52997-43-0 [4][5][6]
Molecular Formula Ci6H33Br [41051[7]
Molecular Weight 305.34 g/mol [41[5]
Appearance Colorlfess. to light yellow/orange ne
clear liquid

Boiling Point ~341.1 °C @ 760 mmHg [410719]
Density ~0.997 g/cm?3 [4107119]
Flash Point ~107.6 °C [4107119]

Chemical Reactivity

7-(Bromomethyl)pentadecane is classified as a secondary alkyl bromide. The bromine atom
is attached to a carbon that is bonded to two other carbon atoms, which sterically hinders the
reaction site compared to primary alkyl bromides.[3] Its primary modes of reaction are:

e Nucleophilic Substitution (Sn2): The compound readily reacts with nucleophiles, where the
bromine atom is displaced. The backside attack characteristic of Sn2 reactions is somewhat
impeded by the branched alkyl structure, making it less reactive than primary alkyl bromides
but suitable for many synthetic transformations.[10][11]

o Elimination (E2): In the presence of a strong, bulky base, 7-(Bromomethyl)pentadecane
can undergo an E2 elimination to form an alkene.[2]
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The choice of reagents and reaction conditions (solvent, temperature) will dictate the
competition between substitution and elimination pathways.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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